Cas no 2172053-59-5 (1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid)

• Product Name: 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid
• CAS No: 2172053-59-5
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5566027
• PubChem ID: 165594423
• Update Time: 2025-07-17

1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172053-59-5
• 1-(1-hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid
• EN300-1629869
• 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid

• Inchi： 1S/C13H22O4/c1-11(2)4-5-13(16,8-11)12(10(14)15)6-9(7-12)17-3/h9,16H,4-8H2,1-3H3,(H,14,15)
• InChI Key： HDDMOFMYEPTPRU-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(C(=O)O)CC(C1)OC

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid

Introduction to 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid (CAS No. 2172053-59-5)

1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid, identified by the chemical formula CAS No. 2172053-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate cyclic structure, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both hydroxyl and methoxy functional groups, coupled with its rigid bicyclic framework, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The structural motif of 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid incorporates a 1-hydroxy-3,3-dimethylcyclopentyl side chain attached to a methoxycyclobutane core. This configuration imparts unique steric and electronic properties that are highly valuable in the design of biologically active compounds. The hydroxyl group, in particular, serves as a potential site for hydrogen bonding interactions with biological targets, while the methoxy group can modulate lipophilicity and metabolic stability. Such features are critical in optimizing drug-like properties such as solubility, bioavailability, and target binding affinity.

In recent years, there has been growing interest in leveraging computationally designed scaffolds to discover novel pharmacophores. The cyclobutane ring system in 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid provides a stable backbone that can be modified to explore diverse chemical space. Computational studies have demonstrated that such scaffolds can exhibit favorable interactions with enzymes and receptors, making them promising candidates for further development. For instance, virtual screening campaigns have identified derivatives of this compound as potential inhibitors of kinases and other therapeutic targets relevant to oncology and inflammation.

The synthesis of 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid presents an intriguing challenge due to the complexity of its cyclic framework. Advanced synthetic methodologies, including transition-metal-catalyzed cyclizations and stereocontrolled reactions, have been employed to construct the desired architecture with high enantioselectivity. One particularly noteworthy approach involves the use of organocatalysis to achieve asymmetric functionalization of the cyclopentene ring system. Such methods not only highlight the synthetic ingenuity but also underscore the importance of developing efficient strategies for constructing complex molecular entities.

From a biological perspective, the structural features of 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid suggest potential applications in modulating signaling pathways associated with metabolic disorders and neurodegenerative diseases. Preliminary pharmacological studies have indicated that analogs of this compound may exhibit inhibitory activity against enzymes implicated in cancer progression. Furthermore, the rigid bicyclic core provides a scaffold for designing molecules with enhanced binding affinity and selectivity compared to traditional small-molecule drugs. These findings align with broader trends in medicinal chemistry toward the development of highly tailored therapeutic agents.

The role of 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid as an intermediate in synthetic chemistry is equally noteworthy. Its unique structural features make it a valuable building block for constructing more complex molecules with tailored biological activities. For example, derivatives of this compound have been explored as precursors for peptidomimetics and other biologically relevant scaffolds. The ability to modify both the cyclopentyl and cyclobutane moieties allows for extensive structural diversification, enabling chemists to fine-tune physicochemical properties such as polarity and metabolic stability.

The growing body of research on CAS No. 2172053-59-5 underscores its significance as a versatile intermediate in pharmaceutical synthesis. As computational tools continue to advance, the design and discovery of novel compounds like this one will become increasingly efficient and targeted. Collaborative efforts between computational chemists and experimentalists are essential to translating theoretical insights into tangible therapeutic breakthroughs. The case of 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxycyclobutane-1-carboxylic acid exemplifies how interdisciplinary approaches can drive innovation in drug discovery.

In conclusion,CAS No 2172053595 represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and rigid cyclic framework makes it an attractive scaffold for designing novel bioactive molecules. As synthetic methodologies continue to evolve and computational techniques become more sophisticated,the exploration of such compounds will undoubtedly yield new insights into disease mechanisms and therapeutic strategies.